Cas no 885274-63-5 (1-Piperazineaceticacid, a-(2,3-dimethoxyphenyl)-4-[(1,1-dimethylethoxy)carbonyl]-)

• Product Name: 1-Piperazineaceticacid, a-(2,3-dimethoxyphenyl)-4-[(1,1-dimethylethoxy)carbonyl]-
• CAS No: 885274-63-5
• MF: C₁₉H₂₈N₂O₆
• MW: 380.435425758362
• MDL: MFCD06659354
• CID: 711151
• PubChem ID: 2762249
• Update Time: 2025-04-19

1-Piperazineaceticacid, a-(2,3-dimethoxyphenyl)-4-[(1,1-dimethylethoxy)carbonyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineaceticacid, a-(2,3-dimethoxyphenyl)-4-[(1,1-dimethylethoxy)carbonyl]-
• 2-(2,3-dimethoxyphenyl)-2-[4-[(2-methylpropan-2-yl)oxycarbonyl]piperazin-1-yl]acetic acid
• 2-(4-BOC-PIPERAZINYL)-2-(2,3-DIMETHOXY-PHENYL)ACETIC ACID
• 2-(4-BOC-PIPERAZINYL)-2-(2,3-DIMETHOXYPHENYL)ACETIC ACID,
• PL2660-1
• DTXSID80376119
• 2-{4-[(tert-Butoxy)carbonyl]piperazin-1-yl}-2-(2,3-dimethoxyphenyl)acetic acid
• AKOS015949600
• 885274-63-5
• MFCD06659354
• CS-0439486
• 2-(4-boc-piperazinyl)-2-(2,3-dimethoxyphenyl)acetic acid

• MDL： MFCD06659354
• Inchi： 1S/C19H28N2O6/c1-19(2,3)27-18(24)21-11-9-20(10-12-21)15(17(22)23)13-7-6-8-14(25-4)16(13)26-5/h6-8,15H,9-12H2,1-5H3,(H,22,23)
• InChI Key： USCGHQFIKJPQDF-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(C(C(=O)O)C2C=CC=C(C=2OC)OC)CC1)=O

Computed Properties

• Exact Mass: 380.19500
• Monoisotopic Mass: 380.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.1
• Topological Polar Surface Area: 88.5Ų

Experimental Properties

• PSA: 88.54000
• LogP: 2.25800